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Compound of Interest

Compound Name:
5-Bromo-2-methoxyphenylboronic

acid

Cat. No.: B1275055 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
methoxyphenylboronic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-2-methoxyphenylboronic acid. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Profile and Hazards:

5-Bromo-2-methoxyphenylboronic acid is a versatile reagent in organic synthesis,

particularly in Suzuki-Miyaura cross-coupling reactions.[1] While it is a valuable tool, it presents

several hazards that necessitate careful handling. The primary hazards associated with this

compound are irritation to the skin, eyes, and respiratory system.[2][3][4]
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Property Value Reference

CAS Number 89694-45-1 [3]

Molecular Formula BrC₆H₃(OCH₃)B(OH)₂ [3]

Molecular Weight 230.85 g/mol [3]

Appearance
White to light yellow powder or

crystals

Melting Point 130-135 °C [3]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), STOT SE

3 (Respiratory Irritation)

[3][4]

Signal Word Warning [3]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3][4]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 5-Bromo-2-methoxyphenylboronic acid.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[5]

Protects eyes from dust

particles and potential

splashes of the chemical,

which can cause serious

irritation.[6]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[5]

[6] Gloves should be inspected

before use and changed

immediately upon

contamination.[6]

Prevents skin contact with the

compound.[6]

Body Protection

A laboratory coat is required.

[5] For larger quantities or

tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.[5]

Protects skin from accidental

spills and contact.[6]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[3][6]

Minimizes the risk of

respiratory tract irritation.[6]

Operational and Disposal Plan
Adherence to a strict operational protocol is crucial for the safe handling and disposal of 5-
Bromo-2-methoxyphenylboronic acid.

Step-by-Step Handling Procedure
Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation before beginning work.[5][6]

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[5][6]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Compound:

Keep the container of 5-Bromo-2-methoxyphenylboronic acid tightly closed when not in

use.[6]

Avoid generating dust when transferring the solid.[6] Use appropriate tools, such as a

spatula, for transfers.[6]

Avoid all personal contact, including the inhalation of dust or vapors.[5]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Clean the work area to remove any residual chemical.

Remove any contaminated clothing immediately and wash it before reuse.[5] Do not eat,

drink, or smoke in the laboratory.[5]

Disposal Plan
All waste generated from the use of 5-Bromo-2-methoxyphenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.
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Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste.[5]

Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and

local regulations.[5] Do not pour waste down the drain.[5]

Spill Management: In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[5]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.[5] Avoid raising dust.[5]

Collect: Carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.

Decontaminate: Clean the spill area thoroughly.

Experimental Workflow and Safety Protocols
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Workflow for Safe Handling of 5-Bromo-2-methoxyphenylboronic Acid

Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Clear workspace

Don PPE
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- N95 Respirator

Proceed once prepared

Chemical Handling
- Work in fume hood

- Avoid dust generation
- Keep container closed

Ready for handling

Post-Handling Procedures
- Clean workspace

- Decontaminate equipment

After experiment

Spill Response
- Evacuate, Ventilate, Contain

- Use appropriate spill kit

In case of spill

Waste Collection
- Segregate hazardous waste

- Use labeled, sealed containers

Segregate waste

Disposal
- Follow institutional and

local regulations

For final disposal

Collect spill waste
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Caption: Logical workflow for the safe handling and disposal of 5-Bromo-2-
methoxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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